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Compound of Interest

Compound Name: 4-Ethoxyquinoline-3-carbonitrile

CAS No.: 69875-50-9

Cat. No.: B3021167

Get Quote

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Compound: 4-Ethoxyquinoline-3-carbonitrile (CAS: 698

Introduction & Scientific Rationale
4-Ethoxyquinoline-3-carbonitrile is a critical heterocyclic building block utilized in the synthesis of advanced kinase inhibitors. The quinoline-3-carbo

multiple FDA-approved tyrosine kinase inhibitors, such as Bosutinib (a dual Src/Abl inhibitor used for chronic myelogenous leukemia) [1]. Furthermore

carbonitrile derivatives function as potent, irreversible inhibitors of HER-2 and EGFR kinases [2].

Because 4-ethoxyquinoline-3-carbonitrile serves as a vital synthetic intermediate, stringent analytical control is required to monitor its purity, quanti

products before downstream cross-coupling or amination reactions.

Causality in Analytical Strategy
UV Detection: The quinoline ring system exhibits strong UV absorbance due to its extended π -conjugated network. Spectroscopic studies on quino

characteristic absorption bands in the 250–285 nm and 310–425 nm regions [3]. A detection wavelength of 250–266 nm is optimal for capturing the

high sensitivity for assay and purity profiling [1, 4].

Mass Spectrometry: For trace impurity profiling, Electrospray Ionization (ESI) in positive mode is highly efficient. The basic quinoline nitrogen readil

sub-nanogram detection limits in LC-MS/MS workflows [5].
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Figure 1: Synthetic context and degradation pathways of 4-ethoxyquinoline-3-carbonitrile.
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Experimental Protocols
RP-HPLC-UV Method for Purity and Assay
This protocol establishes a self-validating Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) system for the bulk estimation and

Method Rationale: A C18 stationary phase is selected because the hydrophobic ethoxy group and the aromatic quinoline core interact strongly with al

phase pH is buffered to 6.0. At this pH, the quinoline nitrogen (pKa ~4.9) is predominantly in its neutral free-base form, which prevents secondary inte

eliminating peak tailing[1, 4].

Materials & Reagents:

HPLC-grade Acetonitrile (ACN) and Methanol (MeOH).

10 mM Potassium Dihydrogen Phosphate ( KH2​PO4​) buffer, adjusted to pH 6.0 with dilute orthophosphoric acid.

Reference Standard: 4-Ethoxyquinoline-3-carbonitrile (>99% purity).

Step-by-Step Procedure:

Buffer Preparation: Dissolve 1.36 g of KH2​PO4​in 1000 mL of HPLC-grade water. Adjust the pH to 6.0 ± 0.05 using orthophosphoric acid. Filter thro

minutes to degas.

Standard Preparation: Accurately weigh 10 mg of the reference standard into a 100 mL volumetric flask. Dissolve in 25 mL of Methanol (sonicate fo

make up to volume with the mobile phase to achieve a 100 µg/mL stock solution.

Sample Preparation: Dilute the stock solution to a working concentration of 10–50 µg/mL using the mobile phase. Filter through a 0.22 µm PTFE sy

Chromatographic Conditions:

Column: C18 (250 mm × 4.6 mm, 5 µm particle size).

Flow Rate: 1.0 mL/min.

Injection Volume: 10 µL.

Column Temperature: 30°C.

Detection: UV at 260 nm.

Table 1: Optimized HPLC Gradient Program

Time (min) % Buffer (pH 6.0) % Acetonitrile % Methanol

0.0 60 30 10

5.0 40 50 10

12.0 20 70 10

15.0 60 30 10

System Suitability (Self-Validating Metrics): Before analyzing unknown samples, the system must pass the following suitability criteria based on six re

Table 2: System Suitability Criteria
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Parameter Acceptance Criteria Scientific Justifica

Retention Time (RT) ~6.5 - 7.5 min (RSD < 1.0%) Ensures consistent h

Tailing Factor ( Tf​) ≤ 1.5 Confirms absence of 

Theoretical Plates ( N ) ≥ 2000 Verifies column efficie

Resolution ( Rs​) ≥ 2.0 (from nearest impurity) Guarantees baseline 

LC-MS/MS Protocol for Trace Impurity Profiling
To detect trace-level degradation products (e.g., hydrolysis of the carbonitrile group or cleavage of the ethoxy ether), an LC-MS/MS method utilizing E

Method Rationale: The basic nature of the quinoline ring makes it highly amenable to positive ion mode (ESI+). The parent ion [M+H]+ is expected at 

Dissociation (CID) typically yields a loss of the ethyl group (-28 Da, m/z 171.1) or the entire ethoxy group (-45 Da, m/z 154.1).

Step-by-Step Procedure:

Mobile Phase Modification: Replace the phosphate buffer with 0.1% Formic Acid in water (Solvent A) and 0.1% Formic Acid in Acetonitrile (Solvent 

salts).

Sample Dilution: Dilute the sample to 10–100 ng/mL in 50:50 Solvent A:B to prevent detector saturation.

MS Source Optimization:

Capillary Voltage: 3.5 kV

Desolvation Temperature: 350°C

Desolvation Gas Flow: 800 L/hr

MRM Acquisition: Set the triple quadrupole mass spectrometer to Multiple Reaction Monitoring (MRM) mode using the parameters in Table 3.

Table 3: LC-MS/MS MRM Parameters for 4-Ethoxyquinoline-3-carbonitrile

Analyte Precursor Ion ( [M+H]+ ) Quantifier Ion (m/z) Qualifier Ion (m/z)

4-Ethoxyquinoline-3-carbonitrile 199.1 171.1 154.1

Des-ethoxy Impurity 155.1 128.1 101.1

Analytical Workflow Visualization
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Figure 2: Comprehensive analytical workflow for detection and quantification.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?
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BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers

to drive progress in science and industry.

Contact
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